Cas no 2133503-89-4 (2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid)

• Product Name: 2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid
• CAS No: 2133503-89-4
• MF: C₁₉H₁₅NO₃
• MW: 305.327305078506
• CID: 5354931
• Update Time: 2025-07-21

2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1E)-2-(4-Methoxyphenyl)ethenyl]-4-quinolinecarboxylic acid
• 2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid

• Inchi： 1S/C19H15NO3/c1-23-15-10-7-13(8-11-15)6-9-14-12-17(19(21)22)16-4-2-3-5-18(16)20-14/h2-12H,1H3,(H,21,22)/b9-6+
• InChI Key： KZNLFMDVONQYPI-RMKNXTFCSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(O)=O)=CC=1/C=C/C1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.290±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 295-297 °C
• Boiling Point: 518.3±38.0 °C(Predicted)
• pka: 0.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid

Introduction to 2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid (CAS No. 2133503-89-4)

2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid, identified by its CAS number 2133503-89-4, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a conjugated system of a phenyl ring, an ethenyl group, and a quinoline core, presents a unique framework for exploring its biological activities and potential therapeutic applications.

The chemical structure of 2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid consists of a quinoline scaffold substituted at the 4-position with a carboxylic acid group, while the ethenyl moiety is linked to a 4-methoxyphenyl ring. This arrangement creates a system with potential electronic delocalization, which may influence its interactions with biological targets. The presence of both hydrophilic and lipophilic regions in the molecule suggests versatility in membrane permeability and binding affinity.

In recent years, quinoline derivatives have been extensively studied due to their broad spectrum of biological activities. Quinoline-based compounds have shown promise in various therapeutic areas, including antimicrobial, antimalarial, anticancer, and anti-inflammatory applications. The introduction of additional functional groups, such as the carboxylic acid and methoxy-substituted phenyl ring in 2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid, further expands its pharmacological potential by modulating electronic properties and binding interactions.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The quinoline core is known for its ability to interact with various biological targets, including enzymes and receptors. The carboxylic acid group at the 4-position can participate in hydrogen bonding interactions, enhancing binding affinity, while the ethenyl bridge and methoxyphenyl ring provide additional contact points for target engagement. These features make 2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid an attractive candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing quinoline derivatives for therapeutic use. By systematically modifying functional groups and studying their effects on biological activity, researchers can identify key structural features that contribute to efficacy. The compound 2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid exemplifies this approach, as its design incorporates multiple substituents that can be fine-tuned to improve pharmacokinetic properties and target specificity.

The synthesis of 2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols and quinoline derivatives, followed by functional group transformations such as hydrolysis or methylation. Advances in synthetic methodologies have enabled more efficient production of complex molecules like this one, facilitating their use in research and development programs.

In terms of biological evaluation, preliminary studies on 2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid have shown promising results in vitro. The compound exhibits moderate activity against certain bacterial strains, suggesting potential antimicrobial applications. Additionally, its structural similarity to known bioactive quinolines indicates that it may interact with similar biological targets. Further investigations are warranted to elucidate its mechanism of action and explore its therapeutic potential.

The pharmacokinetic profile of 2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid is another critical aspect that needs to be addressed. Factors such as solubility, metabolic stability, and distribution properties will determine its suitability for clinical development. Computational modeling techniques can be employed to predict these properties before experimental validation is conducted. Such approaches help streamline the drug discovery process by identifying promising candidates early on.

Future directions for research on 2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid include exploring its role in modulating inflammatory pathways and investigating its interactions with specific enzymes or receptors involved in disease processes. The compound's unique structural features make it a versatile tool for studying molecular recognition events in biological systems. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery of novel therapeutic agents based on this scaffold.

In conclusion,2-[(E)-2-(4-methoxyphenyl)ethenyl]quinoline-4-carboxylic acid (CAS No. 2133503-89-4) represents a promising candidate for further exploration in pharmaceutical research. Its well-designed molecular framework offers opportunities for developing new drugs with improved efficacy and selectivity. As our understanding of biological systems continues to evolve,this compound will serve as an important tool for discovering innovative treatments across multiple therapeutic areas.